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Compound of Interest

Compound Name: KRAS G12D inhibitor 14

Cat. No.: B10856952 Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of KRAS G12D inhibitor 14 (CAS No. 2765254-39-3), a potent research compound.

Adherence to these procedures is critical to ensure personnel safety and environmental

protection.

Immediate Safety and Hazard Information
KRAS G12D inhibitor 14 is classified with specific hazards that dictate its handling and

disposal protocols. The primary hazards identified in the Safety Data Sheet (SDS) include oral

toxicity and significant aquatic toxicity[1].

Hazard Summary

Hazard
Classification

Category Hazard Statement
Precautionary
Code

Acute Toxicity, Oral Category 4
H302: Harmful if
swallowed

P301 + P312, P330

Acute Aquatic Toxicity Category 1
H400: Very toxic to

aquatic life
P273, P391

| Chronic Aquatic Toxicity | Category 1 | H410: Very toxic to aquatic life with long lasting effects

| P273, P391 |
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Data sourced from the KRAS G12D inhibitor 14 Safety Data Sheet[1].

Precautions for Safe Handling:

Avoid contact with skin and eyes. Use appropriate personal protective equipment (PPE),

including safety glasses, gloves, and a lab coat[1].

Avoid inhalation of dust or aerosols. Handle only in areas with adequate exhaust ventilation,

such as a chemical fume hood[1].

Do not eat, drink, or smoke when using this product[1].

Wash hands thoroughly after handling[1].

Detailed Disposal Protocols
The fundamental principle for the disposal of KRAS G12D inhibitor 14 is that it must not be

discarded down the sink or in regular trash[2][3]. All waste streams containing this compound

must be collected and managed as hazardous chemical waste, destined for an approved waste

disposal plant[1].

Protocol 1: Disposal of Unused or Expired Product
This protocol applies to the pure compound (powder) or prepared stock solutions.

Container Selection: Ensure the original container is tightly sealed. If transferring, use a

container that is sturdy, leak-proof, and chemically compatible[3][4].

Labeling: The container must be clearly labeled as hazardous waste. Affix a completed

hazardous waste label from your institution's Environmental Health and Safety (EHS)

department[3][4]. The label must include:

The full chemical name: "KRAS G12D inhibitor 14"

CAS Number: "2765254-39-3"

The words "Hazardous Waste"
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An accurate list of all contents, including solvents and approximate concentrations[4].

Storage: Store the sealed waste container in a designated Satellite Accumulation Area within

the laboratory[5]. The storage area must be away from incompatible materials such as strong

acids, bases, or oxidizing agents[1][3]. Use secondary containment for all liquid waste[3].

Pickup Request: Once the container is ready for disposal, submit a chemical waste pickup

request to your institution's EHS department[3].

Protocol 2: Disposal of Contaminated Solid Waste
This protocol applies to items such as gloves, weigh boats, pipette tips, and other disposable

labware contaminated with the inhibitor.

Segregation: Do not mix this waste with non-hazardous trash or biohazardous waste[2].

Collection: Collect all chemically contaminated solid waste in a dedicated, leak-proof

container lined with a clear plastic bag[2]. The container must have a secure lid and be kept

closed except when adding waste[2][3].

Note: Never use black plastic or red biohazard bags for chemical waste collection[2][3].

Labeling: When the bag is three-quarters full, seal it and attach a completed chemical waste

label directly to the bag[2].

Storage and Pickup: Store the container in the Satellite Accumulation Area and request a

pickup from EHS[5].

Protocol 3: Disposal of Empty Containers
Empty containers that held KRAS G12D inhibitor 14 must be managed carefully to remove

residual chemical.

Initial Cleaning: The first rinse of the "empty" container must be collected as hazardous

chemical waste[3].

Triple rinse the container with a suitable solvent (e.g., DMSO, followed by ethanol or

acetone) capable of removing the compound residue[6].
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Collect all three rinsates and manage them as liquid hazardous waste according to

Protocol 1.

Final Disposal: Once triple-rinsed and air-dried, the container can be prepared for disposal.

Completely remove, deface, or obliterate the original chemical label[3][6].

Dispose of the clean, dried glass container in a designated glass disposal box. Plastic

containers may be disposed of in the regular trash[3][4].

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

chemical waste, including KRAS G12D inhibitor 14.
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Caption: Chemical Waste Disposal Workflow for Research Laboratories.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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